Cas no 915411-85-7 (3-Pyridinamine, N-(3-bromo-5-methylphenyl)-)

• Product Name: 3-Pyridinamine, N-(3-bromo-5-methylphenyl)-
• CAS No: 915411-85-7
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 1965642
• Update Time: 2024-12-27

3-Pyridinamine, N-(3-bromo-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-(3-bromo-5-methylphenyl)-

• Inchi： 1S/C12H11BrN2/c1-9-5-10(13)7-12(6-9)15-11-3-2-4-14-8-11/h2-8,15H,1H3
• InChI Key： VISQEHQUYBTFNF-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1NC1=CC(C)=CC(Br)=C1

Computed Properties

• Exact Mass: 262.011
• Monoisotopic Mass: 262.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 369.6±32.0 °C(Predicted)
• pka: 5.48±0.11(Predicted)